Cas no 2648915-92-6 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(1H-imidazol-4-yl)propanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(1H-imidazol-4-yl)propanoic acid
• CAS No: 2648915-92-6
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 5960511
• PubChem ID: 165748152
• Update Time: 2025-07-17

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(1H-imidazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(1H-imidazol-4-yl)propanoic acid
• 2648915-92-6
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-(1H-imidazol-4-yl)propanoic acid
• EN300-1505656

• Inchi： 1S/C25H26N4O5/c1-15(10-23(30)29-22(24(31)32)11-16-12-26-14-27-16)28-25(33)34-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,12,14-15,21-22H,10-11,13H2,1H3,(H,26,27)(H,28,33)(H,29,30)(H,31,32)/t15?,22-/m0/s1
• InChI Key： SXPOKBJLCPEZOD-CEISFSOZSA-N
• SMILES： O(C(NC(C)CC(N[C@H](C(=O)O)CC1=CN=CN1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 133Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(1H-imidazol-4-yl)propanoic acid

Comprehensive Analysis of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(1H-imidazol-4-yl)propanoic acid (CAS No. 2648915-92-6)

The compound (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(1H-imidazol-4-yl)propanoic acid (CAS No. 2648915-92-6) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and an imidazole moiety, makes it a valuable intermediate in the synthesis of bioactive peptides and drug delivery systems. Researchers are increasingly interested in this compound due to its potential role in targeted therapy and enzyme inhibition.

One of the most searched topics in peptide chemistry is the role of Fmoc-protected amino acids in solid-phase peptide synthesis (SPPS). The (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(1H-imidazol-4-yl)propanoic acid is a prime example of how Fmoc groups enhance the stability and solubility of peptides during synthesis. This aligns with the growing demand for high-purity peptide intermediates in the development of therapeutic proteins and diagnostic agents.

Another hot topic in the scientific community is the exploration of imidazole-containing compounds for their biological activity. The presence of the 1H-imidazol-4-yl group in this compound suggests potential interactions with metalloenzymes and receptor proteins, making it a candidate for studies in cancer research and neurodegenerative diseases. Recent publications have highlighted the importance of such derivatives in modulating cell signaling pathways and inflammatory responses.

From a synthetic chemistry perspective, the CAS No. 2648915-92-6 compound offers a versatile scaffold for structure-activity relationship (SAR) studies. Its chiral center at the (2S)-position ensures stereochemical precision, which is critical for drug design and molecular recognition. This aspect is particularly relevant to researchers investigating peptide-based therapeutics and biomimetic materials.

In the context of green chemistry, there is a rising interest in optimizing the synthesis of Fmoc-protected derivatives to reduce environmental impact. The (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(1H-imidazol-4-yl)propanoic acid can be synthesized using eco-friendly solvents and catalytic methods, addressing the demand for sustainable chemical processes. This aligns with global trends toward green pharmaceuticals and circular economy practices.

For analytical chemists, the characterization of this compound involves advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR). These methods ensure the purity and structural integrity of the compound, which is essential for quality control in pharmaceutical manufacturing. The compound’s UV-active Fmoc group also facilitates detection and quantification during analytical profiling.

In summary, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(1H-imidazol-4-yl)propanoic acid (CAS No. 2648915-92-6) represents a multifaceted tool for drug discovery and biochemical research. Its applications span from peptide synthesis to enzyme inhibition, making it a subject of ongoing investigation in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and biotechnology.